Cas no 856086-42-5 (8-Quinolinesulfonicacid, 7-amino-)

• Product Name: 8-Quinolinesulfonicacid, 7-amino-
• CAS No: 856086-42-5
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 717502
• Update Time: 2024-01-31

8-Quinolinesulfonicacid, 7-amino- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 7-amino-
• 7-aminoquinoline-8-sulfonic acid
• 8-Quinolinesulfonic acid, 7-amino-

• Inchi： 1S/C9H8N2O3S/c10-7-4-3-6-2-1-5-11-8(6)9(7)15(12,13)14/h1-5H,10H2,(H,12,13,14)
• InChI Key： JMMXUBNISMWYKD-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(N)=C2S(O)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 224.026
• Monoisotopic Mass: 224.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2